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Compound of Interest

Compound Name: Srpin803

Cat. No.: B15141440

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the preparation of
Srpin803 stock solutions for use in a research setting. Srpin803 is a potent dual inhibitor of
Casein Kinase 2 (CK2) and Serine/arginine-rich protein-specific kinase 1 (SRPK1), exhibiting
antiangiogenic properties.[1][2] Accurate preparation of stock solutions is critical for obtaining
reliable and reproducible experimental results.

Chemical and Physical Properties

A summary of the key chemical and physical properties of Srpin803 is provided in the table
below.

Property Value Reference
Molecular Formula C14H9F3N403S [1]
Molecular Weight 370.31 g/mol [1]
Appearance Light yellow to yellow solid [1]

CAS Number 380572-02-1 [1]

Purity >98% (HPLC)
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Solubility and Recommended Solvents

Srpin803 is readily soluble in Dimethyl Sulfoxide (DMSQ).[1] For in vitro experiments, it is
recommended to use freshly opened, anhydrous DMSO to prepare stock solutions, as
hygroscopic DMSO can negatively impact solubility.[1] One supplier indicates a solubility of up
to 100 mg/mL in DMSO with the aid of ultrasonication and warming to 80°C.[1] Another source
suggests a solubility of 20 mg/mL in DMSO.

Stock Solution Preparation Protocol

This protocol outlines the steps for preparing a 10 mM stock solution of Srpin803 in DMSO.
Materials:

e Srpin803 powder

e Anhydrous Dimethyl Sulfoxide (DMSO)

o Sterile, DNase/RNase-free microcentrifuge tubes

o Calibrated pipettes and sterile filter tips

» Vortex mixer

o Optional: Water bath or sonicator

Procedure:

o Aseptic Technique: Perform all steps in a sterile environment, such as a laminar flow hood, to
prevent contamination.

o Equilibration: Allow the Srpin803 vial to equilibrate to room temperature before opening to
prevent condensation.

¢ Weighing: Accurately weigh the desired amount of Srpin803 powder. For example, to
prepare 1 mL of a 10 mM stock solution, weigh out 3.7031 mg of Srpin803 (Molecular
Weight = 370.31).
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 Dissolution: Add the appropriate volume of anhydrous DMSO to the Srpin803 powder. For a
10 mM stock solution, if you weighed 3.7031 mg, you would add 1 mL of DMSO.

e Mixing: Vortex the solution thoroughly until the Srpin803 is completely dissolved. Gentle
warming in a water bath (up to 80°C) or sonication can be used to aid dissolution if
necessary.[1] Visually inspect the solution to ensure there are no visible particles.

» Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot
the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.[1]

o Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for
short-term storage (up to 1 month).[1] When stored at -20°C, it is recommended to use the
solution within one month.[1]

Stock Solution Concentration Table:

The following table provides the required volume of DMSO to prepare various concentrations of
Srpin803 stock solutions from 1 mg, 5 mg, and 10 mg of the compound.[1]

Desired Concentration Mass of Srpin803 Volume of DMSO
1mM 1mg 2.7004 mL

5 mM 1mg 0.5401 mL

10 mM 1mg 0.2700 mL

1mM 5 mg 13.5022 mL

5 mM 5 mg 2.7004 mL

10 mM 10 mg 2.7004 mL

Mechanism of Action and Signaling Pathway

Srpin803 functions as a dual inhibitor of CK2 and SRPKZ1.[1][3] The inhibition of these kinases
leads to a reduction in the production of Vascular Endothelial Growth Factor (VEGF), a key
signaling protein involved in angiogenesis.[2][4] This mechanism underlies the antiangiogenic
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activity of Srpin803 and its therapeutic potential in diseases characterized by abnormal blood
vessel growth, such as age-related macular degeneration.[1][2]

____________
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Caption: Srpin803 inhibits SRPK1 and CK2, leading to decreased VEGF production and
subsequent inhibition of angiogenesis.

Experimental Workflow for Stock Solution
Preparation

The following diagram illustrates the general workflow for preparing Srpin803 stock solutions.
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Caption: A streamlined workflow for the preparation of Srpin803 stock solutions for research
applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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